Cas no 86408-44-8 (O-Desacetyl-N-Desmethyldiltiazem HCl)

O-Desacetyl-N-Desmethyldiltiazem HCl structure
86408-44-8 structure
Product Name:O-Desacetyl-N-Desmethyldiltiazem HCl
CAS No:86408-44-8
MF:C19H22N2O3S
MW:358.454583644867
CID:1058127
PubChem ID:158945
Update Time:2025-04-20

O-Desacetyl-N-Desmethyldiltiazem HCl Chemical and Physical Properties

Names and Identifiers

    • O-Desacetyl-N-Desmethyldiltiazem HCl
    • (2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4-one
    • (+/-)-cis-2-(4-methoxyphenyl)-3-hydroxy-5-[2-(methylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
    • AC1L4RAI
    • DTXSID40235531
    • (+)-cis-2-(4-methoxyphenyl)-3-hydroxy-5-[2-(methylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
    • O-Desacetyl-N-desmethyl Diltiazem
    • SCHEMBL7433622
    • N-DESMETHYLDEACETYLDILTIAZEM
    • HNXJRKQNTGIDDU-MSOLQXFVSA-N
    • CTK5E8725
    • SureCN5821022
    • N-Desmethyl desacetyl diltiazem
    • AG-K-03466
    • 3QX2LKX8XZ
    • 86408-44-8
    • UNII-3QX2LKX8XZ
    • (2S,3S)-3-Hydroxy-2-(4-methoxyphenyl)-5-(2-(methylamino)ethyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
    • Desacetyl-N-monodesmethyldiltiazem
    • 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-5-(2-(methylamino)ethyl)-, (2S,3S)-
    • (2S,3S)-3-HYDROXY-2-(3-METHOXYPHENYL)-5-(2-(METHYLAMINO)ETHYL)-2,3-DIHYDROBENZO(B)(1,4)THIAZEPIN-4(5H)-ONE
    • Inchi: 1S/C19H22N2O3S/c1-20-11-12-21-15-5-3-4-6-16(15)25-18(17(22)19(21)23)13-7-9-14(24-2)10-8-13/h3-10,17-18,20,22H,11-12H2,1-2H3/t17-,18+/m1/s1
    • InChI Key: HNXJRKQNTGIDDU-MSOLQXFVSA-N
    • SMILES: S1C2C=CC=CC=2N(CCNC)C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)O)=O

Computed Properties

  • Exact Mass: 358.13511374g/mol
  • Monoisotopic Mass: 358.13511374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 87.1Ų

O-Desacetyl-N-Desmethyldiltiazem HCl Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: NADPH ,  Magnesium chloride Catalysts: Cytochrome P450 Solvents: Water ;  30 min, pH 7.4, 37 °C
1.2 Reagents: Acetonitrile
Reference
High-resolution mass spectrometry elucidates metabonate (false metabolite) formation from alkylamine drugs during in vitro metabolite profiling
Barbara, Joanna E.; et al, Drug Metabolism & Disposition, 2012, 40(10), 1966-1975

O-Desacetyl-N-Desmethyldiltiazem HCl Raw materials

O-Desacetyl-N-Desmethyldiltiazem HCl Preparation Products

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